Cas no 477870-54-5 (N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide
• CAS No: 477870-54-5
• CID: 4652792
• Update Time: 2025-08-05

N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-METHOXYPROPYL)-4-(2-PHENYLACETYL)-1H-PYRROLE-2-CARBOXAMIDE
• N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide

N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide: A Comprehensive Overview

N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide, also known by its CAS number 477870-54-5, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrole derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a pyrrole ring substituted with a carboxamide group at position 2 and an acetyl phenyl group at position 4, along with a methoxypropyl group attached to the nitrogen atom. These substituents contribute to the compound's diverse chemical reactivity and biological activity.

The synthesis of N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide involves a series of carefully designed organic reactions, including nucleophilic substitutions, acetylations, and amidations. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. The compound's structure has been optimized for stability, solubility, and bioavailability, making it a promising candidate for pharmaceutical applications.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could serve as a drug delivery agent or a component in targeted therapy.

In addition to its therapeutic applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could enhance the performance of electronic devices by improving charge transport properties.

The environmental impact of N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide has also been a topic of recent investigation. Studies indicate that the compound undergoes biodegradation under specific conditions, reducing its persistence in the environment. This is particularly important for its application in agrochemicals or industrial processes where environmental sustainability is a key concern.

In conclusion, N-(3-methoxypropyl)-4-(2-phenylacetyl)-1H-pyrrole-2-carboxamide (CAS No. 477870-54-5) represents a versatile molecule with multifaceted applications across various scientific domains. Its structural complexity and functional diversity make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly significant role in advancing both medical and technological frontiers.